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Compound of Interest

Compound Name: Zirconium phosphide

CAS No.: 12037-80-8

Cat. No.: B1143894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structures of zirconium
phosphide compounds. The information is curated for professionals in research, science, and

drug development who require a detailed understanding of the material's crystallography. This

document summarizes key quantitative data, outlines experimental protocols for structural

determination, and visualizes the crystallographic information and experimental workflows.

Overview of Zirconium Phosphide Crystal
Structures
Zirconium phosphides are binary inorganic compounds formed between zirconium and

phosphorus. They exist in several stoichiometries, with the most common being zirconium

monophosphide (ZrP) and zirconium diphosphide (ZrP2). These materials exhibit distinct

crystal structures that dictate their physical and chemical properties.

Zirconium Monophosphide (ZrP)
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Zirconium monophosphide is known to crystallize in at least two different polymorphs: a cubic

form and a hexagonal form.

Cubic ZrP (α-form): This phase adopts the rock salt (Halite) crystal structure. It is a

superconductor at temperatures below 5K[1].

Hexagonal ZrP (β-form): This form of zirconium monophosphide possesses a hexagonal

crystal structure[1].

Zirconium Diphosphide (ZrP2)
Zirconium diphosphide crystallizes in an orthorhombic structure and is known to have a lead(II)

chloride (PbCl2) crystal structure type.

Other Zirconium Phosphide Stoichiometries
While ZrP and ZrP2 are the most well-characterized phases, other stoichiometries such as

Zr3P4 have been mentioned in the literature. However, detailed crystallographic data for

phases like Zr3P4 are not as readily available.

Quantitative Crystallographic Data
The following tables summarize the key crystallographic data for the known phases of

zirconium phosphide.

Table 1: Crystallographic Data for Zirconium Monophosphide (ZrP) Polymorphs
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Parameter Cubic (α-ZrP) Hexagonal (β-ZrP)

Crystal System Cubic Hexagonal

Space Group Fm-3m (No. 225) P6₃/mmc (No. 194)

Lattice Parameters a = 5.30 Å a = 3.69 Å, c = 12.3 Å

b = 5.30 Å b = 3.69 Å, c = 12.3 Å

c = 5.30 Å

α = 90° α = 90°

β = 90° β = 90°

γ = 90° γ = 120°

Zr-P Bond Lengths 2.65 Å 2.59 Å (3x), 2.73 Å (3x)

Coordination
Zr bonded to 6 P atoms

(octahedra)

Zr bonded to 6 P atoms

(octahedra)

Table 2: Crystallographic Data for Zirconium Diphosphide (ZrP2)
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Parameter Orthorhombic ZrP2

Crystal System Orthorhombic

Space Group Pnma (No. 62)

Lattice Parameters a = 3.53 Å

b = 6.53 Å

c = 8.79 Å

α = 90°

β = 90°

γ = 90°

Zr-P Bond Distances 2.71-2.82 Å

P-P Bond Lengths 2.35 Å, 2.78 Å

Coordination Zr⁴⁺ is 9-coordinate with P²⁻

Table 3: Information on Other Zirconium Phosphide Phases

Compound Molar Mass ( g/mol ) Notes

Zr3P4 397.567

Detailed crystal structure data

is not readily available in the

literature.

Experimental Protocols for Crystal Structure
Determination
The determination of the crystal structure of zirconium phosphides typically involves

synthesis of the material followed by characterization using diffraction techniques.

Synthesis
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A common method for synthesizing zirconium phosphide powders is through the direct

reaction of zirconium metal powder with red phosphorus in a controlled atmosphere[1]. The

reactants are placed in a sealed quartz tube under an inert atmosphere (e.g., argon) and

heated to high temperatures (e.g., 800-1000 °C) for an extended period.

Crystal Structure Analysis
The primary technique for determining the crystal structure of powdered or single-crystal

zirconium phosphide is X-ray Diffraction (XRD).

Generalized XRD Protocol:

Sample Preparation: A small amount of the synthesized zirconium phosphide powder is

finely ground to ensure random orientation of the crystallites. The powder is then mounted on

a sample holder.

Data Collection: The sample is placed in an X-ray diffractometer. A monochromatic X-ray

beam is directed at the sample, and the intensity of the diffracted X-rays is measured as a

function of the diffraction angle (2θ).

Phase Identification: The resulting diffraction pattern (a plot of intensity vs. 2θ) is compared

to standard diffraction patterns from databases like the Joint Committee on Powder

Diffraction Standards (JCPDS) to identify the crystalline phases present in the sample.

Structure Refinement: For detailed structural analysis, the diffraction data is analyzed using

methods like Rietveld refinement. This process involves fitting a calculated diffraction pattern

based on a trial crystal structure model to the experimental data. The refinement adjusts

parameters such as lattice parameters, atomic positions, and site occupancies to minimize

the difference between the calculated and observed patterns.

For more precise determination of bond lengths and angles, single-crystal X-ray diffraction is

employed when suitable single crystals can be grown. In some cases, neutron diffraction may

be used to provide complementary information, particularly for accurately locating lighter atoms

like phosphorus in the presence of the heavier zirconium.

Visualizations
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The following diagrams illustrate the crystal structures of zirconium phosphide and a typical

experimental workflow for their analysis.

Crystal Structures of Zirconium Phosphide Phases

ZrP (Zirconium Monophosphide) ZrP2 (Zirconium Diphosphide)

Cubic ZrP Hexagonal ZrP Orthorhombic ZrP2

Zirconium Phosphides

α-form β-form

Click to download full resolution via product page

Caption: Polymorphs of Zirconium Phosphide.
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Experimental Workflow for Zirconium Phosphide Crystal Structure Analysis

Start

Synthesis
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Caption: Generalized workflow for structural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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